Cas no 6081-61-4 (Z-D-Ser-OH)

Z-D-Ser-OH structure

Product Name:Z-D-Ser-OH

CAS No:6081-61-4

MF:C₁₁H₁₃NO₅

MW:239.224623441696

MDL:MFCD00063144

CID:46385

PubChem ID:87559957

Update Time:2025-04-18

Z-D-Ser-OH Chemical and Physical Properties

Names and Identifiers

- N-Benzyloxycarbonyl-D-serine
- N-Carbobenzoxy-D-serine
- Benzyloxycarbonyl-D-serine
- Cbz-D-Ser-OH
- N-Cbz-D-Serine
- Z-D-SER-OH
- (2R)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoic acid
- N-(Carbobenzyloxy)-D-serine
- (R)-2-(((Benzyloxy)carbonyl)amino)-3-hydroxypropanoic acid
- D-Serine, N-[(phenylmethoxy)carbonyl]-
- (2R)-2-{[(benzyloxy)carbonyl]amino}-3-hydroxypropanoic acid
- (r)-cbz-serine
- carbobenzyloxy-D-serine
- PubChem10526
- CBZ-D-SERINE
- (R)-N-(benzyloxycarbonyl)serine
- GNIDSOFZ
- BDBM50389010
- AKOS025117329
- (R)-2-BENZYLOXYCARBONYLAMINO-3-HYDROXY-PROPIONIC ACID
- SCHEMBL295865
- CS-W012820
- (R)-2-(BENZYLOXYCARBONYLAMINO)-3-HYDROXYPROPANOIC ACID
- AKOS030228106
- Z-D-SERINE
- (2R)-2-(benzyloxycarbonylamino)-3-hydroxy-propanoic acid
- AKOS016842340
- A832902
- GNIDSOFZAKMQAO-SECBINFHSA-N
- C2137
- EN300-6747143
- AS-12752
- HY-W012104
- J-300244
- CHEMBL245258
- 6081-61-4
- (2R)-2-Benzyloxycarbonylamino-3-hydroxypropionic acid
- AM82212
- MFCD00063144
- ((Benzyloxy)carbonyl)-D-serine
- AC-17150
- (2R)-3-Hydroxy-2-[(phenylmethoxy)carbonylamino]propanoic acid
- N-[(Phenylmethoxy)carbonyl]-D-serine;D-N-carboxy-Serine N-Benzyl ester; (Carbobenzyloxy)-D-serine; N-(Benzyloxycarbonyl)-D-serine; N-Carbobenzoxy-D-serine; N-Carbobenzyloxy-D-serine
- DA-59260
- DB-343838
- Z-D-Ser-OH
- MDL： MFCD00063144
- Inchi： 1S/C11H13NO5/c13-6-9(10(14)15)12-11(16)17-7-8-4-2-1-3-5-8/h1-5,9,13H,6-7H2,(H,12,16)(H,14,15)/t9-/m1/s1
- InChI Key： GNIDSOFZAKMQAO-SECBINFHSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CO)=O)CC1C=CC=CC=1
- BRN： 2058313

Computed Properties

Exact Mass: 239.07900
Monoisotopic Mass: 239.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.4
Topological Polar Surface Area: 95.9

Experimental Properties

Color/Form: Not determined
Density: 1.354
Melting Point: 117.0 to 120.0 deg-C
Boiling Point: 487.5°C at 760 mmHg
Flash Point: 248.6°C
Refractive Index: -6 ° (C=6, AcOH)
PSA: 95.86000
LogP: 0.74920
Solubility: Not determined
Specific Rotation: -5° ~ -7° (c=6, AcOH)

Z-D-Ser-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： S22-S24/25
Storage Condition：Store long-term at 2-8°C

Z-D-Ser-OH Pricemore >>

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